4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride

• IUPAC Name: 1-(2,2,3,3,3-pentafluoropropyl)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C10H6F8/c11-8(12,10(16,17)18)5-6-1-3-7(4-2-6)9(13,14)15/h1-4H,5H2
• InChI Key: PGONRGQDEGPNAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C(F)(F)F)(F)F)C(F)(F)F
• Molecular Formula: C10H6F8
• Molecular Weight: 278.14 g/mol

Description

4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride (PFPBT) is a fluorinated compound with a wide range of applications in the chemical, pharmaceutical, and industrial sectors. It is used as a solvent for various organic and inorganic compounds, as a reagent in the synthesis of pharmaceuticals and other organic compounds, and as a catalyst in various chemical reactions. PFPBT has also been used in the production of polymers, plastics, and other industrial materials.

Scientific Research Applications

4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride has been used in a variety of scientific research applications, including spectroscopic studies, drug delivery, and chemical synthesis. It has been used to study the structure and reactivity of organic compounds, to investigate the structure and dynamics of proteins and other biological molecules, and to study the structure and reactivity of polymers and other materials. 4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride has also been used in the synthesis of pharmaceuticals and other organic compounds, and as a catalyst in various chemical reactions.

Mechanism of Action

4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride is a fluorinated compound that can act as a Lewis acid catalyst, meaning it can interact with electron-rich sites on molecules, such as double and triple bonds, to facilitate chemical reactions. This makes it useful in the synthesis of pharmaceuticals and other organic compounds, and as a catalyst in various chemical reactions.
Biochemical and Physiological Effects
4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride is a fluorinated compound, and as such, it is not expected to have any significant biochemical or physiological effects. However, it has been reported to have some minor toxicological effects in laboratory animals, including changes in liver enzyme activity and increased levels of certain metabolites.

Advantages and Limitations for Lab Experiments

4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride has several advantages for use in laboratory experiments. It is a relatively stable compound, with a low volatility and a low boiling point. It is also a non-toxic compound and is relatively non-reactive with other compounds. However, 4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride is a relatively expensive compound, and it can be difficult to obtain in large quantities.

Future Directions

There are several potential future directions for the use of 4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride. It could be used as a catalyst in the synthesis of pharmaceuticals and other organic compounds, and it could be used as a solvent for various organic and inorganic compounds. It could also be used in the production of polymers, plastics, and other industrial materials. Additionally, further research could be conducted to investigate the potential toxicological effects of 4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride.

Synthesis Methods

4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride can be synthesized using a variety of methods, including the reaction of 2,2,3,3,3-pentafluoropropan-1-ol with bromotrifluoromethane, the reaction of trifluorobenzene with 2,2,3,3,3-pentafluoropropene, and the reaction of trifluorobenzene with 4-bromo-2,2,3,3,3-pentafluoropropanol. The synthesis of 4-(2,2,3,3,3-Pentafluoropropyl)benzotrifluoride from trifluorobenzene and 2,2,3,3,3-pentafluoropropene is the most common method used for commercial production.